Cas no 877808-39-4 (2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol)

• Product Name: 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol
• CAS No: 877808-39-4
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5421384
• Update Time: 2025-10-21

2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-ethoxyphenoxy)-2-imino-1,2-dihydropyrimidin-4-yl)-5-methoxyphenol
• Phenol, 2-[2-amino-5-(2-ethoxyphenoxy)-4-pyrimidinyl]-5-methoxy-
• 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol

• Inchi： 1S/C19H19N3O4/c1-3-25-15-6-4-5-7-16(15)26-17-11-21-19(20)22-18(17)13-9-8-12(24-2)10-14(13)23/h4-11,23H,3H2,1-2H3,(H2,20,21,22)
• InChI Key： UJBYEDYTIDYJBX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol

Comprehensive Overview of 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol (CAS No. 877808-39-4): Properties, Applications, and Research Insights

The compound 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol (CAS No. 877808-39-4) is a specialized pyrimidine derivative with a unique molecular structure, combining phenoxy and methoxyphenol functionalities. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its amino and ethoxy groups contribute to its potential as a building block for bioactive molecules, particularly in drug discovery and material science.

Recent studies highlight the growing demand for heterocyclic compounds like 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol due to their versatility in medicinal chemistry. Researchers are exploring its role in designing kinase inhibitors, a hot topic in oncology and inflammation research. The compound’s pyrimidine core aligns with trends in targeted therapy, addressing frequent search queries such as "new kinase inhibitor scaffolds" and "pyrimidine-based drug candidates."

In agrochemical applications, this compound’s phenoxy moiety is being investigated for herbicidal and fungicidal properties. With the rise of sustainable agriculture, users often search for "eco-friendly pesticide alternatives," positioning 877808-39-4 as a candidate for greener formulations. Its methoxyphenol segment also suggests antioxidant potential, linking to trending topics like "oxidative stress mitigation in crops."

Synthetic routes to 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol often involve cross-coupling reactions, a focal point for organic chemists. Optimization of these methods is frequently searched under terms like "efficient pyrimidine synthesis" or "C-O bond formation techniques." The compound’s solubility and stability under physiological conditions are also critical for formulation scientists, reflecting common industry challenges.

From a commercial perspective, CAS No. 877808-39-4 is gaining traction in specialty chemical markets. Suppliers highlight its high purity and custom synthesis options, responding to queries like "reliable pyrimidine suppliers" or "bulk API intermediates." Regulatory compliance, particularly REACH and FDA guidelines, is another hotspot, ensuring safe handling and application across sectors.

Future research directions for 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol may explore its structure-activity relationships (SAR) to enhance efficacy. Computational chemistry tools, such as molecular docking, are increasingly used to predict interactions with biological targets—a topic dominating academic and industrial forums. This aligns with searches for "AI-driven drug design" and "in silico SAR analysis."

In summary, 877808-39-4 represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its pyrimidine-phenol hybrid architecture offers a template for developing next-generation therapeutics and crop protection agents, resonating with global trends in health and sustainability. As research progresses, this compound is poised to address pressing challenges in both fields.